Cas no 2230804-06-3 (3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride)

• Product Name: 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride
• CAS No: 2230804-06-3
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD31667931
• CID: 5154983
• PubChem ID: 137965775
• Update Time: 2025-05-19

3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride
• 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one;hydrochloride
• starbld0021834
• 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride

• MDL： MFCD31667931
• Inchi： 1S/C8H16N2O.ClH/c1-8(2)5-6(3-4-9)7(11)10-8;/h6H,3-5,9H2,1-2H3,(H,10,11);1H
• InChI Key： HRMMQPNUBQKSGN-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CCN)CC(C)(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 55.1

Additional information on 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride

Introduction to 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride (CAS No. 2230804-06-3)

3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2230804-06-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidone class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride consists of a pyrrolidinone core substituted with a 2-aminoethyl group at the 3-position and two methyl groups at the 5-position. This unique arrangement contributes to its reactivity and biological activity, which have been the focus of recent scientific investigations. The presence of both amino and carbonyl functionalities allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrolidone derivatives. 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride has emerged as a compound of interest due to its potential role in modulating biological pathways relevant to neurological disorders, inflammation, and cancer. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride is its structural flexibility, which allows chemists to modify its core scaffold in various ways. For instance, researchers have explored its use as a building block for designing novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, compounds like 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride could potentially interfere with abnormal cell growth and proliferation.

Moreover, the compound's ability to interact with biological targets has also raised interest in its potential applications in drug delivery systems. The pyrrolidone ring can be functionalized to enhance binding affinity or to facilitate cellular uptake, which are critical factors in the development of effective therapeutics. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride with various biomolecules, providing insights into its mechanism of action and potential therapeutic applications.

The synthesis of 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrrolidinone core. Subsequent functionalization steps introduce the 2-aminoethyl group and methyl groups at the desired positions. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.

In academic research, 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride has been used as a reference compound in various studies aimed at understanding enzyme kinetics and binding affinities. Its well-characterized structure allows researchers to compare experimental data with computational models, thereby refining our understanding of molecular interactions at the atomic level. This has implications not only for drug design but also for developing new methodologies in chemical biology.

The pharmaceutical industry has also taken notice of 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride due to its potential as a lead compound for drug discovery programs. Companies are investing in high-throughput screening (HTS) campaigns to identify derivatives with enhanced pharmacological activity. The compound's scaffold provides a rich platform for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates before they enter clinical trials.

One notable area where 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride shows promise is in the treatment of neurological disorders. Studies have indicated that pyrrolidone derivatives may modulate neurotransmitter release and receptor activity, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully elucidate its mechanisms of action, these findings highlight the compound's potential as a neuroprotective agent.

Another emerging application is in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, compounds like 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride could help mitigate symptoms and slow disease progression. Preliminary experiments have shown promising results in animal models, suggesting that further clinical investigation may be warranted.

The safety profile of 3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies are necessary to assess its potential side effects and determine safe dosage ranges. These studies often involve both in vitro assays and animal models to evaluate acute and chronic toxicity. Preliminary data suggest that the compound is well-tolerated at moderate doses but may require further optimization to minimize adverse effects.

In conclusion,3-(2-Aminoethyl)-5,5-dimethylpyrrolidin-2-one hydrochloride (CAS No. 2230804-06-3) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As scientific understanding continues to evolve，this compound will likely play an increasingly important role in advancing our ability to develop effective treatments for complex diseases.